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Compound of Interest

Compound Name: Formamidine hydrochloride

Cat. No.: B031339

For immediate reference, the CAS number for Formamidine Hydrochloride is 6313-33-3, and
its molecular weight is 80.52 g/mol . This document provides an in-depth overview of
formamidine hydrochloride, tailored for researchers, scientists, and professionals in drug
development. It covers key chemical data, detailed experimental protocols for its synthesis and
application, and an analysis of its role in biochemical pathways.

Core Chemical and Physical Data

Formamidine hydrochloride is a versatile chemical intermediate with significant applications
in pharmaceutical and chemical synthesis.[1][2] The primary quantitative data for this

compound are summarized below.
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Property Value Source(s)
CAS Number 6313-33-3 [11[3]
Molecular Formula CHsCIN2 [4]
Molecular Weight 80.52 g/mol [31[4]
Melting Point 84-87 °C [1]

Boiling Point 46.3 °C at 760 mmHg [1]

Flash Point 16.8 °C [1]
Solubility Soluble in ethanol and water. [1]

White to off-white crystalline
Appearance [2]
powder.

Experimental Protocols

Formamidine hydrochloride is primarily used as a reagent in the synthesis of various
heterocyclic compounds. Detailed below are key experimental methodologies for its
preparation and a representative application in synthesis.

Synthesis of Formamidine Hydrochloride from Methyl
Formate

A common laboratory-scale synthesis of formamidine hydrochloride involves the reaction of
methyl formate with hydrogen chloride.[3]

Experimental Workflow: Synthesis of Formamidine Hydrochloride
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Reaction

3. Initiate reaction

[Stir for 2 hours at 0°CD
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4. Reaction completion

Workup and Purification

[Evaporate solvent at 60°C]

5. Isolate crude product

[Wash solid with etheD

. Purify

[Recrystallize from ethanoD

7. Final product isolation

Gry under vacuum at 65°C for 24 hours]
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Preparation of Free Formamidine

Gormamidine Hydrochloride) (Sodium Methoxide in Methanol (30% solutionD
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Filter, wash with water, and dry the solid product

Strecker Synthesis
D\ / (HCN, NH3)
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Phosphate (IGP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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